N-(2-isopropylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: 2-(4-phenylpiperazin-1-yl)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C21H27N3O/c1-17(2)19-10-6-7-11-20(19)22-21(25)16-23-12-14-24(15-13-23)18-8-4-3-5-9-18/h3-11,17H,12-16H2,1-2H3,(H,22,25)
• InChI Key: XNMJBZIKMTWAFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

N-(2-isopropylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide, commonly known as IPPA, is a chemical compound that belongs to the class of acetamides. It is a white crystalline powder that is soluble in water and organic solvents. IPPA has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of IPPA is not fully understood. However, it has been suggested that IPPA acts as a partial agonist of the dopamine D2 receptor and a 5-HT1A receptor agonist. It also exhibits affinity for the alpha-2 adrenergic receptor and the sigma-1 receptor. These receptor interactions are believed to contribute to IPPA's antipsychotic, anxiolytic, and antidepressant properties.
Biochemical and Physiological Effects
IPPA has been shown to exhibit several biochemical and physiological effects. It has been reported to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in regulating mood, behavior, and cognition. IPPA has also been shown to reduce the levels of cortisol, a stress hormone that is associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using IPPA in lab experiments is its high potency and selectivity for specific receptors. This allows researchers to study the effects of IPPA on specific signaling pathways and neurotransmitter systems. However, one of the limitations of using IPPA is its potential toxicity and adverse effects on animal models. Therefore, careful consideration must be given to the dosage and administration of IPPA in lab experiments.

Future Directions

There are several future directions for research on IPPA. One area of interest is the potential use of IPPA in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of novel IPPA derivatives with improved pharmacological properties and reduced toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of IPPA and its potential interactions with other neurotransmitter systems.

Synthesis Methods

IPPA can be synthesized using various methods, including the reaction of 2-isopropylaniline with 4-phenylpiperazine in the presence of acetic anhydride and acetic acid. The reaction mixture is then heated under reflux, and the resulting product is purified using column chromatography. Another method involves the reaction of 4-phenylpiperazine with 2-bromoacetophenone in the presence of sodium hydride and DMF. The resulting product is then treated with isopropylamine to obtain IPPA.

Scientific Research Applications

IPPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent antipsychotic, anxiolytic, and antidepressant properties in animal models. IPPA has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.